Cas no 1361941-59-4 (2-(1H-pyrazol-1-yl)-4-tertbutylpyridine)

• Product Name: 2-(1H-pyrazol-1-yl)-4-tertbutylpyridine
• CAS No: 1361941-59-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1080483
• PubChem ID: 101561766
• Update Time: 2025-04-20

2-(1H-pyrazol-1-yl)-4-tertbutylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)-4-tertbutylpyridine
• 1361941-59-4
• SOIPESGJSYYVQD-UHFFFAOYSA-N
• 4-tert-butyl-2-(pyrazol-1-yl)pyridine
• SCHEMBL21423380
• 4-(tert-Butyl)-2-(1H-pyrazol-1-yl)pyridine
• E10105
• 4-tert-butyl-2-pyrazol-1-ylpyridine
• 4-Tert-butyl-2-(1h-pyrazol-1-yl)pyridine
• MFCD27964228
• 2-(1h-pyrazol-1-yl)-4-t-butylpyridine

• Inchi： 1S/C12H15N3/c1-12(2,3)10-5-7-13-11(9-10)15-8-4-6-14-15/h4-9H,1-3H3
• InChI Key： SOIPESGJSYYVQD-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=C(C=CN=1)C(C)(C)C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų